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Compound of Interest

Compound Name:
N4-Acetylcytidine triphosphate

sodium

Cat. No.: B8117531 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of N4-Acetylcytidine triphosphate
sodium.

N4-Acetylcytidine triphosphate sodium (ac4CTP) is a crucial component in mRNA research

and drug development, particularly as a substrate for in vitro transcription.[1][2][3] Proper

handling and disposal are paramount to ensure laboratory safety and maintain the integrity of

your experiments. This guide provides essential procedural information for the safe use of this

compound.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
When handling N4-Acetylcytidine triphosphate sodium, a comprehensive approach to

personal protective equipment is essential. While specific hazards are not fully characterized,

the precautionary principle dictates treating it with care. A general safety data sheet for

nucleotide triphosphates recommends the following:[4]
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PPE Category Item Specification Rationale

Hand Protection Nitrile Gloves Powder-free

Prevents skin contact

and contamination of

the compound.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects against

splashes and

aerosols.

Body Protection Laboratory Coat Standard

Prevents

contamination of

personal clothing.

Respiratory Protection
Not Generally

Required

Use in a well-

ventilated area or

chemical fume hood.

Minimizes inhalation

exposure, especially

when handling the

powdered form or

creating solutions.

Note: For large quantities or situations with a higher risk of aerosolization, consulting your

institution's environmental health and safety (EHS) office for a more detailed risk assessment is

recommended.

Handling and Storage: Maintaining Compound
Integrity
N4-Acetylcytidine triphosphate sodium is a sensitive compound requiring specific handling

and storage conditions to prevent degradation.
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Aspect Procedure Rationale

Receiving and Initial Storage
Upon receipt, immediately

store at -20°C.[5]

Ensures long-term stability of

the compound.

Preparation of Solutions

Prepare solutions fresh for

each use as the compound is

unstable in solution.[1] If using

water as a solvent, it is

recommended to filter and

sterilize with a 0.22 µm filter

before use.[1]

Maximizes the biological

activity of the compound in

your experiments.

Short-Term Handling

Short-term exposure to

ambient temperatures (up to

one week cumulative) is

possible.[5] However, it is best

practice to keep the compound

on ice when not in storage.

Minimizes degradation during

experimental setup.

General Laboratory Practice

Centrifuge the vial briefly

before opening to ensure all

material is at the bottom.[5]

Avoid direct contact with skin

and eyes.[4]

Prevents loss of material and

accidental exposure.

Disposal Plan: Responsible Waste Management
Proper disposal of N4-Acetylcytidine triphosphate sodium and its containers is a critical

component of laboratory safety and environmental responsibility.
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Waste Stream Disposal Procedure

Unused Compound

Dispose of as chemical waste in accordance

with federal, state, and local regulations. Do not

discard down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid chemical waste

container.

Empty Vials

Rinse with a suitable solvent (e.g., water) three

times. Dispose of the rinsate as chemical waste.

The rinsed vial can then be disposed of as

regular laboratory glass waste, if permitted by

your institution.

Aqueous Waste from Experiments

Collect all aqueous waste containing N4-

Acetylcytidine triphosphate sodium in a

designated hazardous waste container.

Always consult your institution's EHS guidelines for specific disposal protocols.

Experimental Workflow: Handling N4-Acetylcytidine
Triphosphate Sodium
The following diagram outlines the key steps for the safe handling of N4-Acetylcytidine
triphosphate sodium from receipt to disposal.
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Workflow for Handling N4-Acetylcytidine Triphosphate Sodium
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Caption: A flowchart illustrating the procedural steps for safely handling N4-Acetylcytidine
triphosphate sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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